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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067

An In-depth Technical Guide to 3,5-Dimethoxybenzaldehyde (CAS: 7311-34-4)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethoxybenzaldehyde
(CAS No. 7311-34-4), a versatile aromatic aldehyde. It serves as a crucial intermediate and
building block in a wide array of applications, from pharmaceutical development to the
fragrance industry.[1] This document details its physicochemical properties, a validated
synthesis protocol, key applications, and essential safety information.

Physicochemical Properties

3,5-Dimethoxybenzaldehyde is a white to light yellow crystalline solid.[1] Its core structure
consists of a benzene ring substituted with an aldehyde group and two methoxy groups at the 3
and 5 positions.[1] This structure imparts excellent reactivity, making it a valuable component in
organic synthesis.[1]

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Source(s)
CAS Number 7311-34-4 [1]12]13]
Molecular Formula CoH1003 [1][2]

Molecular Weight 166.17 g/mol / 166.18 g/mol [311415][6]

Melting Point 43-50 °C / 45-48 °C [1][4]

Boiling Point 151 °C at 16 mmHg [4117]

Appearance White to light yellow crystals [1]

Purity > 98% [31[4]

Solubility Insoluble in water [6]

InChl Key VFZRZRDOXPRTSC- 21141[6]
UHFFFAOYSA-N

SMILES COC1=CC(C=0)=CC(OC)=C1 [6]

Synthesis Protocol: From 3,5-Dihydroxybenzoic

Acid

A common and effective method for preparing 3,5-Dimethoxybenzaldehyde involves a three-

step process starting from 3,5-dihydroxybenzoic acid. The overall yield for this process is

reported to be approximately 80.3%.[8]
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Caption: Synthesis workflow for 3,5-Dimethoxybenzaldehyde.

Experimental Protocols
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The following protocols are adapted from the literature for the synthesis of 3,5-

Dimethoxybenzaldehyde.[8]

Step 1: Methylation to form Methyl 3,5-Dimethoxybenzoate

A solution of 3,5-dihydroxybenzoic acid (1.01 g), dimethyl sulfate (4 ml), and potassium
carbonate (5.02 g) in acetone (20 ml) is prepared.[8]

The mixture is refluxed for 4 hours.[8]

After cooling, the potassium carbonate is removed by filtration.[8]

Excess reagent is decomposed with concentrated ammonium hydroxide solution.[8]

The mixture is diluted with a large volume of water and extracted with diethyl ether (Et20).[8]

The combined ethereal solution is washed with water, dried over sodium sulfate (NazS0Oa),
and evaporated to dryness in vacuo.[8]

Recrystallization of the residue from methanol-water yields Methyl 3,5-Dimethoxybenzoate
as colorless pillars.[8]

Step 2: Reduction to form 3,5-Dimethoxybenzyl Alcohol

A suspension of lithium aluminium hydride (LiAlH4, 1.22 g) is prepared in absolute diethyl
ether.[8]

A solution of Methyl 3,5-Dimethoxybenzoate (from the previous step) in absolute ether is
added dropwise to the LiAlH4 suspension.[8]

The mixture is stirred, and the reaction is carefully quenched.

Standard aqueous workup and extraction with ether, followed by drying and solvent
evaporation, yields 3,5-Dimethoxybenzyl Alcohol.[8]

Step 3: Oxidation to form 3,5-Dimethoxybenzaldehyde
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» Collins reagent is prepared from chromium trioxide (CrOs, 17.9 g) and pyridine (28.3 g) in
dichloromethane (CH2Clz, 400 ml).[8]

e A solution of 3,5-Dimethoxybenzyl Alcohol (5.04 g) in CH2Clz (100 ml) is added to the
prepared Collins reagent.[8]

e The reaction mixture is stirred at room temperature to complete the oxidation.
e The reaction is worked up by filtering off the chromium salts and washing the filtrate.

e The organic layer is dried and the solvent is evaporated. The crude product is then purified,
typically by chromatography or recrystallization, to yield pure 3,5-Dimethoxybenzaldehyde.

[8]

Applications in Research and Drug Development

3,5-Dimethoxybenzaldehyde is a highly valuable building block in various scientific and
industrial sectors due to its reactivity and structural features.[1]
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Caption: Key application areas of 3,5-Dimethoxybenzaldehyde.
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e Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceuticals.[1] It is particularly noted for its role in developing potential anti-
inflammatory and analgesic drugs.[1] Its structure is a precursor for creating more complex,
biologically active compounds and potential drug candidates.[1]

» Organic Synthesis: As a versatile aromatic aldehyde, it is widely used as a foundational
building block for synthesizing more complex molecules.[1][7] This utility is leveraged in
fields like material science and broader chemical research.[1] It is used to prepare
compounds such as isomeric hyperbranched polyetherketones.[7]

o Flavor and Fragrance Industry: The compound possesses a pleasant, sweet, and floral
aroma, making it a valuable ingredient in perfumes, personal care products, and flavorings.
[1] Its stability and compatibility with other components are advantageous in formulation
chemistry.[1]

e Analytical Chemistry: It can be used as a standard in various analytical methods, aiding
researchers in the accurate identification and quantification of similar compounds in complex
samples.[1]

Safety and Handling

Comprehensive safety information is critical for handling 3,5-Dimethoxybenzaldehyde in a
research or industrial setting. The compound is classified as an irritant.

» Hazard Identification:
o Causes skin irritation (H315).[5]
o Causes serious eye irritation (H319).[5]
o May cause respiratory irritation (H335).[5][9]
e Handling Precautions:
o Use only outdoors or in a well-ventilated area.[9]

o Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]
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o Wash face, hands, and any exposed skin thoroughly after handling.[9]

o Wear appropriate personal protective equipment (PPE), including protective gloves,
clothing, and eye/face protection.[9][10] An eyewash station and safety shower should be
readily accessible.[10]

o First Aid Measures:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If irritation persists, seek medical attention.[9]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

o Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for
breathing. Call a poison center or doctor if you feel unwell.[9]

o Storage:

o Store in a well-ventilated, dry, and cool place.[9]

o Keep the container tightly closed and store locked up.[9] Recommended storage
temperature is between 0-8 °C.[1]

o Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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